tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate

• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol
• IUPAC Name: tert-butyl 4-(cyanomethyl)pyrazole-1-carboxylate
• InChI: InChI=1S/C10H13N3O2/c1-10(2,3)15-9(14)13-7-8(4-5-11)6-12-13/h6-7H,4H2,1-3H3
• InChI Key: VPWXBRYJNRVTLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C=N1)CC#N

Description

Tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate is a useful research compound. Its molecular formula is C10H13N3O2 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester (1.0 g, 3.5 mmol) in DMSO (25 mL) was added potassium cyanide (0.228 g, 3.5 mmol), and the reaction was stirred for 15 minutes at room temperature. The mixture was poured into H2O and extracted with EtOAc. The combined organic layers were dried and concentrated to give the title compound, along with some starting material and the unbrominated starting material from the previous step. The material was dissolved in DMSO (10 mL), and potassium cyanide (0.100 g, 1.5 mmol) was added. The reaction was stirred for 1 hour at room temperature, and then worked-up, dried, and concentrated to give the title compound, contaminated with a small amount of 4-methyl-pyrazole-1-carboxylic acid tert-butyl ester.